Cas no 740807-42-5 (1H-Pyrazole-3-carboxylic acid, 4-chloro-5-propyl-, ethyl ester)

1H-Pyrazole-3-carboxylic acid, 4-chloro-5-propyl-, ethyl ester structure
740807-42-5 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 4-chloro-5-propyl-, ethyl ester
CAS No:740807-42-5
MF:C9H13ClN2O2
MW:216.664721250534
CID:1763497
Update Time:2024-11-18

1H-Pyrazole-3-carboxylic acid, 4-chloro-5-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 4-chloro-5-propyl-, ethyl ester
    • Inchi: 1S/C9H13ClN2O2/c1-3-5-6-7(10)8(12-11-6)9(13)14-4-2/h3-5H2,1-2H3,(H,11,12)
    • InChI Key: ILJRUIIBSAQSGA-UHFFFAOYSA-N
    • SMILES: N1C(CCC)=C(Cl)C(C(OCC)=O)=N1

Experimental Properties

  • Density: 1.226±0.06 g/cm3(Predicted)
  • Boiling Point: 347.7±42.0 °C(Predicted)
  • pka: 10.23±0.50(Predicted)
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